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Compound of Interest

Compound Name: 2-(4-Chlorobutyl)-1,3-dioxolane

Cat. No.: B038741 Get Quote

Essential Safety and Handling Guide for 2-(4-
Chlorobutyl)-1,3-dioxolane
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for 2-(4-Chlorobutyl)-1,3-dioxolane, including personal protective equipment

(PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier and Hazard Information:
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Property Value

Chemical Name 2-(4-Chlorobutyl)-1,3-dioxolane

CAS Number 118336-86-0

Molecular Formula C₇H₁₃ClO₂

Molecular Weight 164.63 g/mol

Appearance Liquid

Signal Word Danger

Hazard Pictogram GHS06 (Skull and Crossbones)

Hazard Statements H301 (Toxic if swallowed)

Precautionary Codes P264, P270, P301 + P310, P405, P501

Storage Class
6.1C - Combustible, acute toxic Cat. 3 / toxic or

chronic effect

Personal Protective Equipment (PPE)
When handling 2-(4-Chlorobutyl)-1,3-dioxolane, the use of appropriate personal protective

equipment is mandatory to prevent exposure. The following table summarizes the

recommended PPE.
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Body Part Recommended Protection

Eyes/Face

Eyeshields, Faceshields. In situations with a

splash potential, chemical goggles and a face

shield are recommended.

Skin

Chemical-resistant gloves. The use of

impervious clothing is also advised to avoid skin

contact.[1] Always inspect gloves prior to use

and utilize proper glove removal technique.[1][2]

Respiratory

A type ABEK (EN14387) respirator filter is

recommended. The appropriate level of

respiratory protection should be determined

based on the potential for airborne exposure.

Operational and Handling Plan
Handling:

Always handle the substance in a well-ventilated area.[1]

Avoid inhalation of vapor or mist.[1]

Keep away from sources of ignition as it is a combustible liquid.[1]

Take measures to prevent the buildup of electrostatic charge.[1]

Wash hands thoroughly before breaks and at the end of the workday.[1]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[1]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

The substance is moisture-sensitive.[1]
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First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the person into fresh air. If breathing has

stopped, give artificial respiration. Consult a

physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact Flush eyes with water as a precaution.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

In all cases of exposure, it is crucial to show the safety data sheet to the attending medical

professional.[1]

Disposal Plan
Contaminated materials and the chemical itself should be disposed of in accordance with all

applicable federal, state, and local environmental regulations.[1]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment after

use.[1]

Chemical Waste: Keep in suitable, closed containers for disposal.[1] Contact an approved

professional waste disposal service to dispose of this material.

Safe Handling Workflow
The following diagram outlines the logical workflow for safely handling 2-(4-Chlorobutyl)-1,3-
dioxolane.
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Start: Prepare for Handling

Assess Hazards
(Review SDS)

Wear Appropriate PPE
(Gloves, Eye/Face Protection, Respirator)

Prepare Well-Ventilated
Work Area

Handle Chemical
(Avoid Inhalation & Ignition Sources)

Spill or Exposure?

Administer First Aid
& Seek Medical Attention

 Yes (Exposure)

Follow Spill Cleanup
Procedures

 Yes (Spill)

Store Properly
(Tightly Sealed, Dry, Ventilated)

 No

Dispose of Waste
(Contaminated PPE & Chemical)

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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